Cas no 10570-32-8 (Propanediamide, N,N'-diethyl-)

• Product Name: Propanediamide, N,N'-diethyl-
• CAS No: 10570-32-8
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 1161816
• PubChem ID: 4600245
• Update Time: 2025-04-20

Propanediamide, N,N'-diethyl- Chemical and Physical Properties

Names and Identifiers

• Propanediamide, N,N'-diethyl-
• N,N'-diethylmalondiamide
• N,N'-diethylmalonic acid diamide
• N,N'-diethylpropanediamide
• AKOS003382019
• N1,N3-Diethylmalonamide
• N,N'-Diethylmalonamide
• SCHEMBL5909428
• 10570-32-8

• Inchi： 1S/C7H14N2O2/c1-3-8-6(10)5-7(11)9-4-2/h3-5H2,1-2H3,(H,8,10)(H,9,11)
• InChI Key： YMTUEKLZYBEJSW-UHFFFAOYSA-N
• SMILES： O=C(CC(NCC)=O)NCC

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.2Ų